Cas no 722491-33-0 (1-4-(Benzenesulfonyl)piperazin-1-yl-2-chloroethan-1-one)

• Product Name: 1-4-(Benzenesulfonyl)piperazin-1-yl-2-chloroethan-1-one
• CAS No: 722491-33-0
• MF: C₁₂H₁₅ClN₂O₃S
• MW: 302.777100801468
• CID: 3106574
• PubChem ID: 2052038
• Update Time: 2025-11-02

1-4-(Benzenesulfonyl)piperazin-1-yl-2-chloroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(chloroacetyl)-4-(phenylsulfonyl)piperazine
• 1-[4-(benzenesulfonyl)piperazin-1-yl]-2-chloroethanone
• BDBM496574
• SCHEMBL20300422
• 1-[4-(benzenesulfonyl)piperazin-1-yl]-2-chloroethan-1-one
• CS-0221027
• Z56943591
• 860-872-0
• 1-(4-(Benzenesulfonyl)piperazin-1-yl)-2-chloroethan-1-one
• SR-01000046965-1
• AKOS001042098
• MAK-UNK-7c9d1431-9
• SR-01000046965
• 722491-33-0
• G40605
• EN300-08172
• 1-4-(Benzenesulfonyl)piperazin-1-yl-2-chloroethan-1-one

• Inchi： 1S/C12H15ClN2O3S/c13-10-12(16)14-6-8-15(9-7-14)19(17,18)11-4-2-1-3-5-11/h1-5H,6-10H2
• InChI Key： TYOQEDJEURTNRB-UHFFFAOYSA-N
• SMILES： ClCC(N1CCN(CC1)S(C1C=CC=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 302.0491912Da
• Monoisotopic Mass: 302.0491912Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-4-(Benzenesulfonyl)piperazin-1-yl-2-chloroethan-1-one

Comprehensive Guide to 1-4-(Benzenesulfonyl)piperazin-1-yl-2-chloroethan-1-one (CAS No. 722491-33-0): Properties, Applications, and Market Insights

1-4-(Benzenesulfonyl)piperazin-1-yl-2-chloroethan-1-one (CAS No. 722491-33-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique benzenesulfonyl and piperazine moieties, serves as a key intermediate in the synthesis of various bioactive molecules. Its molecular structure, which includes a chloroethanone group, makes it a versatile building block in medicinal chemistry.

The growing interest in 1-4-(Benzenesulfonyl)piperazin-1-yl-2-chloroethan-1-one is driven by its potential applications in drug discovery, particularly in the development of central nervous system (CNS) targeting agents. Researchers are increasingly exploring its utility in designing novel G protein-coupled receptor (GPCR) modulators, a hot topic in modern pharmacology. The compound's ability to interact with specific biological pathways has also made it a subject of interest in cancer research and neurodegenerative disease studies.

From a chemical perspective, 1-4-(Benzenesulfonyl)piperazin-1-yl-2-chloroethan-1-one exhibits notable stability under standard laboratory conditions, making it suitable for various synthetic applications. Its solubility in common organic solvents like dimethyl sulfoxide (DMSO) and dichloromethane facilitates its use in diverse reaction systems. The presence of both electrophilic and nucleophilic sites in its structure allows for selective functionalization, a feature highly valued in structure-activity relationship (SAR) studies.

The pharmaceutical industry's focus on precision medicine and targeted therapies has further elevated the importance of compounds like 1-4-(Benzenesulfonyl)piperazin-1-yl-2-chloroethan-1-one. Recent trends in AI-driven drug discovery have highlighted the compound's potential as a scaffold for virtual screening and molecular docking studies. This aligns with the increasing number of searches for "piperazine derivatives in drug design" and "sulfonyl-containing bioactive compounds" across scientific databases.

In terms of market dynamics, the demand for 1-4-(Benzenesulfonyl)piperazin-1-yl-2-chloroethan-1-one has shown steady growth, particularly from contract research organizations (CROs) and academic research institutions. The compound's relevance in developing small molecule inhibitors has positioned it as a valuable asset in the drug discovery pipeline. Suppliers and manufacturers are increasingly optimizing synthesis protocols to meet the rising demand while maintaining high purity standards (>98%), a critical factor for research applications.

Quality control measures for 1-4-(Benzenesulfonyl)piperazin-1-yl-2-chloroethan-1-one typically involve advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure batch-to-batch consistency, addressing a common concern among researchers searching for "reliable sources of research chemicals". The compound's characterization data, including melting point and spectral properties, are crucial for verification purposes in synthetic applications.

From an environmental and safety standpoint, proper handling of 1-4-(Benzenesulfonyl)piperazin-1-yl-2-chloroethan-1-one requires standard laboratory precautions. While not classified as hazardous under normal conditions, researchers frequently search for "safe handling of chloroethanone derivatives" and "storage conditions for sulfonyl compounds", indicating the importance of clear safety guidelines. The compound should be stored in amber glass containers under inert atmosphere to maintain stability.

The future outlook for 1-4-(Benzenesulfonyl)piperazin-1-yl-2-chloroethan-1-one appears promising, with emerging applications in bioconjugation chemistry and proteomics research. Its structural features make it a candidate for developing chemical probes and activity-based protein profiling (ABPP) reagents. These applications align with current trends in chemical biology and target identification, areas experiencing rapid growth in the life sciences sector.

For researchers considering 1-4-(Benzenesulfonyl)piperazin-1-yl-2-chloroethan-1-one for their projects, it's essential to source the compound from reputable suppliers who provide comprehensive certificates of analysis (CoA). The scientific community's increasing emphasis on reproducibility in research has made this a critical factor, as evidenced by search trends for "validated research chemicals" and "authentic synthetic intermediates". Proper documentation ensures the compound meets the stringent requirements of peer-reviewed publications and regulatory submissions.

In conclusion, 1-4-(Benzenesulfonyl)piperazin-1-yl-2-chloroethan-1-one (CAS No. 722491-33-0) represents a valuable chemical entity with diverse applications in modern research. Its unique structural attributes and growing relevance in drug discovery and chemical biology make it a compound worth watching in the coming years. As the scientific community continues to explore its potential, we can anticipate new developments and applications emerging for this versatile molecule.